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Compound of Interest

Compound Name: AP39

Cat. No.: B15611662 Get Quote

For immediate reference, AP39 and materials contaminated with it must be treated as

hazardous chemical waste and disposed of through a licensed professional waste disposal

service in accordance with all applicable local, state, and federal regulations. This guide

provides essential safety and logistical information for researchers, scientists, and drug

development professionals to ensure the safe handling and disposal of AP39.

As a mitochondria-targeted hydrogen sulfide (H₂S) donor, AP39 is a valuable tool in cellular

research. However, its chemical nature, often supplied in a dichloromethane solution,

necessitates strict adherence to proper disposal protocols to ensure personnel safety and

environmental compliance. The primary hazard consideration for disposal is often the solvent in

which AP39 is dissolved.

Key Chemical and Physical Properties of AP39
A comprehensive understanding of AP39's properties is fundamental to its safe handling and

disposal.
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Property Value

Chemical Name
[10-oxo-10-[4-(3-thioxo-3H-1,2-dithiol-5-

yl)phenoxy]decyl]triphenyl-phosphonium

CAS Number 1429173-58-7

Molecular Formula C₃₇H₃₈O₂PS₃

Molecular Weight 641.9 g/mol

Appearance Supplied as a solution (e.g., in dichloromethane)

Solubility

Soluble in DMF (5 mg/ml), DMSO (20 mg/ml),

and Ethanol (16 mg/ml). Sparingly soluble in

aqueous buffers (e.g., PBS pH 7.2 at approx. 1

mg/ml).[1]

Storage Store at -20°C.[1]

Experimental Protocol for Disposal
The following step-by-step procedure outlines the recommended disposal plan for AP39,

particularly when supplied in a dichloromethane solution. This protocol is a general guideline

and must be adapted to comply with your institution's specific hazardous waste management

policies and local regulations.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile),

and safety glasses or goggles.

2. Waste Segregation:

All waste contaminated with AP39, including unused solutions, empty vials, pipette tips, and

contaminated gloves, must be segregated from non-hazardous trash.

Designate a specific, clearly labeled hazardous waste container for all AP39 waste.

3. Containerization:
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Liquid Waste: Collect all liquid waste containing AP39 in a designated, leak-proof, and

chemically compatible container with a secure screw-top cap. The container must be

appropriate for halogenated organic waste due to the dichloromethane solvent.

Solid Waste: Place all contaminated solid waste, such as pipette tips, wipes, and gloves, into

a separate, clearly labeled hazardous waste container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("AP39 in Dichloromethane"), and the approximate concentration and

volume.

4. Storage:

Store sealed hazardous waste containers in a designated and secure satellite accumulation

area that is well-ventilated and away from incompatible materials.

5. Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for the collection and disposal of the

hazardous waste.

Do not attempt to dispose of AP39 waste down the drain or in regular trash.

Disposal Workflow and Logic
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of AP39.
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AP39 Disposal Workflow
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Caption: Workflow for the safe disposal of AP39 waste.
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Logical Relationships in AP39 Handling and Safety

Chemical Properties
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Caption: Logical relationships in AP39 handling and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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